Cas no 97826-60-3 (2-Cyclopenten-1-one, 5-ethyl-2-(1-pyrrolidinyl)-)
97826-60-3 structure
Product name:2-Cyclopenten-1-one, 5-ethyl-2-(1-pyrrolidinyl)-
2-Cyclopenten-1-one, 5-ethyl-2-(1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclopenten-1-one, 5-ethyl-2-(1-pyrrolidinyl)-
- 5-ethyl-2-pyrrolidin-1-ylcyclopent-2-en-1-one
- CHEBI:173506
- 5-ethyl-2-(1-pyrrolidinyl)-2-cyclopenten-1-one
- 5-ethyl-2-(pyrrolidin-1-yl)cyclopent-2-en-1-one
- DTXSID801246556
- 97826-60-3
- SCHEMBL6129224
-
- Inchi： InChI=1S/C11H17NO/c1-2-9-5-6-10(11(9)13)12-7-3-4-8-12/h6,9H,2-5,7-8H2,1H3
- InChI Key： IDLBOFBAMNDNFR-UHFFFAOYSA-N
- SMILES： CCC1CC=C(C1=O)N2CCCC2
Computed Properties
- Exact Mass: 179.131014166Da
- Monoisotopic Mass: 179.131014166Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 20.3Ų
2-Cyclopenten-1-one, 5-ethyl-2-(1-pyrrolidinyl)- Related Literature
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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